Cas no 773060-37-0 (Benzene, 1-bromo-2,5-bis(hexyloxy)-4-iodo-)

Benzene, 1-bromo-2,5-bis(hexyloxy)-4-iodo- structure
773060-37-0 structure
Product Name:Benzene, 1-bromo-2,5-bis(hexyloxy)-4-iodo-
CAS No:773060-37-0
MF:C18H28BrIO2
MW:483.222197532654
CID:536347
PubChem ID:68603221
Update Time:2025-04-19

Benzene, 1-bromo-2,5-bis(hexyloxy)-4-iodo- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-2,5-bis(hexyloxy)-4-iodo-
    • 1-bromo-2,5-dihexoxy-4-iodobenzene
    • SCHEMBL3338651
    • 1-BROMO-2,5-BIS(HEXYLOXY)-4-IODOBENZENE
    • FLOUMOVAJBKYFT-UHFFFAOYSA-N
    • 1-bromo-2,5-dihexyloxy-4-iodobenzene
    • DTXSID70738666
    • 773060-37-0
    • Inchi: 1S/C18H28BrIO2/c1-3-5-7-9-11-21-17-14-16(20)18(13-15(17)19)22-12-10-8-6-4-2/h13-14H,3-12H2,1-2H3
    • InChI Key: FLOUMOVAJBKYFT-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(=CC=1OCCCCCC)Br)OCCCCCC

Computed Properties

  • Exact Mass: 482.03134
  • Monoisotopic Mass: 482.03174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 12
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.9
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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